Cas no 1052405-08-9 (6-Formyluracil monohydrate)

6-Formyluracil monohydrate Properties

Names and Identifiers

• 6-Formyluracil monohydrate
• 2,4-dioxo-1H-pyrimidine-6-carbaldehyde:hydrate
• 1,2,3,6-tetrahydro-2,6-dioxopyriMidin-4-carbaldehyde hydrate
• 1,2,3,6-Tetrahydro-2,6-dioxo-4-pyrimidinecarboxaldehyde hydrate (1:1)
• 2,6-Dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde hydrate
• 2,4-dioxo-1H-pyrimidine-6-carbaldehyde;hydrate
• CS-0316705
• 4-Formyluracil monohydrate, AldrichCPR
• 6-formyluracil monohydrate
• 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde hydrate
• 2,6-Dihydroxypyrimidine-4-carbaldehyde hydrate
• 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehydehydrate
• MFCD03002359
• DB-059313
• PS-5062
• 1,2,3,6-Tetrahydro-2,6-dioxopyrimidine-4-carbaldehyde hydrate
• AKOS024387408
• SB55919
• W-204552
• F77437
• CSB40508
• SCHEMBL3285066
• J-507526
• OROTALALDEHYDE
• 1052405-08-9
• 6-Formyl-uracil monohydrate
• uracil-6-carboxaldehyde monohydrate
• +Expand

• MDL： MFCD03002359
• InChIKey： FFSRLRNGSZKHTN-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H4N2O3.H2O/c8-2-3-1-4(9)7-5(10)6-3;/h1-2H,(H2,6,7,9,10);1H2
• SMILES： C1=C(C=O)N=C(N=C1O)O.O

Computed Properties

• Exact Mass: 158.03275668g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.03275668g/mol
• Heavy Atom Count: 11
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 76.3Ų